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Pivaloyl Cyanide: Chemical Profile

The table below summarizes the core identifier and a critical storage parameter for pivaloyl cyanide.

Property Specification

CAS No. 42867-40-3 [1]

Molecular Formula C6H9NO [1]

Recommended Storage Temp. 2-8°C [1]

Storage & Handling Best Practices

Adhering to the following protocols is essential for maintaining the reagent's integrity and ensuring safety.

Temperature Control: Store pivaloyl cyanide at 2-8°C [1]. This cold temperature is critical for

slowing down decomposition reactions and maintaining purity over time.
Container & Environment: The chemical should be kept in a tightly sealed container to exclude

moisture. Store in a cool, well-ventilated area, away from direct heat and ignition sources.
Material Compatibility: Ensure storage containers are made of compatible materials. Glass is

generally suitable. Incompatible with strong oxidizers and bases.
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Troubleshooting Common Scenarios

Here are solutions to frequently encountered issues in the lab.

Problem: Purity Drop or Discoloration

Cause: Exposure to elevated temperatures or prolonged storage outside recommended

conditions.
Solution: Check storage equipment temperature. Re-purity the material using standard

techniques like distillation under inert atmosphere before use. For long-term storage, confirm
the material is kept consistently at 2-8°C [1].

Problem: Unexpected Reaction Outcome

Cause: Use of decomposed reagent.
Solution: Always assess the purity of pivaloyl cyanide (e.g., by NMR) prior to use in critical

synthetic steps. Do not assume stored material remains pure without verification.

Experimental Workflow for Stability Assessment

For projects requiring high reliability, you can implement this stability assessment protocol.
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Critical Safety Considerations

Cyanide Hazard: The "-CN" group in pivaloyl cyanide can release cyanide ions, which are highly

toxic [2]. All manipulations must be conducted in a well-ventilated fume hood.
Personal Protective Equipment (PPE): Always wear appropriate gloves, safety goggles, and a lab

coat.
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Emergency Preparedness: Be familiar with the first aid measures and have protocols ready for

exposure or spillage.

The available data strongly emphasizes strict temperature control at 2-8°C as the primary factor for

stability [1]. For highly sensitive applications, establishing an in-house stability profile using the workflow

above is highly recommended.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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